Cas no 2097977-18-7 (2-{1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazol-4-yl}ethan-1-amine)

• Product Name: 2-{1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazol-4-yl}ethan-1-amine
• CAS No: 2097977-18-7
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5724162
• PubChem ID: 122240789
• Update Time: 2023-10-26

2-{1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazol-4-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2097977-18-7
• AKOS040814013
• F2147-7501
• 2-{1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazol-4-yl}ethan-1-amine
• 2-[1-[(3,3-dimethylcyclobutyl)methyl]pyrazol-4-yl]ethanamine

• Inchi： 1S/C12H21N3/c1-12(2)5-11(6-12)9-15-8-10(3-4-13)7-14-15/h7-8,11H,3-6,9,13H2,1-2H3
• InChI Key： TULNQYFXNZXVHC-UHFFFAOYSA-N
• SMILES： N1(C=C(CCN)C=N1)CC1CC(C)(C)C1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų